Cas no 2172314-08-6 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• CAS No: 2172314-08-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6448282
• PubChem ID: 165543957
• Update Time: 2025-10-29

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• 2172314-08-6
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl}acetic acid
• EN300-1502139

• Inchi： 1S/C25H28N2O5/c28-23(27-17-10-9-16(13-17)14-24(29)30)11-12-26-25(31)32-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： IQWKHIILQISGDS-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic Acid: A Comprehensive Overview

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid, commonly referred to by its CAS number 2172314-08-6, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is notable for its complex structure, which includes a cyclopentane ring, a propanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in peptide synthesis and other advanced chemical processes.

The core structure of this compound consists of a cyclopentane ring substituted with a propanamide group, which is further modified by an Fmoc group at the terminal position of the amide chain. The Fmoc group, derived from 9H-fluorene, serves as a robust protecting group for amino functionalities during peptide synthesis, ensuring precise control over reaction steps and minimizing side reactions. This makes the compound particularly useful in solid-phase synthesis methodologies, where controlled deprotection is critical for achieving high yields and purity.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of bioactive molecules and pharmaceutical agents. Researchers have demonstrated that the unique combination of structural features in this compound allows for enhanced stability during synthesis while maintaining reactivity at specific sites when required. This dual functionality has led to its increasing adoption in the design of complex molecules with potential therapeutic applications.

In terms of physical properties, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid exhibits a melting point range consistent with its molecular complexity and functional groups, typically between 150°C and 180°C under standard conditions. Its solubility characteristics are also favorable for synthetic applications, with moderate solubility in common organic solvents such as dichloromethane and acetonitrile.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Key steps include the formation of the cyclopentane ring via cyclization reactions, followed by functionalization with the propanamide group and subsequent attachment of the Fmoc protecting group using standard coupling techniques.

Recent studies have explored the use of this compound as an intermediate in the construction of larger peptide frameworks, where its role as an Fmoc-amide precursor has been instrumental in achieving sequence-specific peptide assembly with high fidelity. Additionally, researchers have investigated its potential as a building block for non-peptide bioactive molecules, leveraging its structural versatility to design novel ligands with enhanced binding affinities to target proteins.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility, electronic properties, and interactions with other molecules during synthetic processes.

In conclusion, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid stands out as a critical intermediate in modern chemical synthesis due to its unique structural features and functional properties.